Cas no 14160-38-4 ([Bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone,5,5'-bis(1,1-dimethylethyl)-)

[Bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone,5,5'-bis(1,1-dimethylethyl)- structure
14160-38-4 structure
Product Name:[Bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone,5,5'-bis(1,1-dimethylethyl)-
CAS No:14160-38-4
MF:C20H22O4
MW:326.386286258698
CID:159319
PubChem ID:26515
Update Time:2025-04-19

[Bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone,5,5'-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • [Bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone,5,5'-bis(1,1-dimethylethyl)-
    • 2-tert-butyl-6-(5-tert-butyl-3,6-dioxocyclohexa-1,4-dien-1-yl)cyclohexa-2,5-diene-1,4-dione
    • 3,3'-di-tert-butylbiphenyldiquinone-(2,5,2',5')
    • (Bi-1,4-cyclohexadien-1-yl)-3,3',6,6'-tetrone, 5,5'-bis(1,1-dimethylethyl)-
    • (Bi-1,4-cyclohexadien-1-yl)-3,3',6,6'-tetrone, 5,5'-di-tert-butyl-
    • 3,3'-Di-tert-butyl-biphenyldiquinone-(2,5,2',5')
    • 5,5'-Bis(1,1-dimethylethyl)-(bi-1,4-cyclohexadien-1-yl)-3,3'-6,6'-tetrone
    • 5,5'-Di-tert-butyl-(bi-1,4-cyclohexadien-1-yl)-3,3',6,6'-tetrone
    • BRN 2566316
    • CCRIS 1265
    • [Bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone, 5,5'-bis(1,1-dimethylethyl)-
    • 14160-38-4
    • DTXSID50161776
    • [Bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone, 5,5'-di-tert-butyl-
    • 5,5'-Bis(1,1-dimethylethyl)[bi-1,4-cyclohexadien-1-yl]-3,3',6,6'-tetrone
    • S6PUP7GRN7
    • 3,3/'-Di-tert-butylbiphenyldiquinone-(2,5,2/',5/')
    • Inchi: 1S/C20H22O4/c1-19(2,3)15-9-11(21)7-13(17(15)23)14-8-12(22)10-16(18(14)24)20(4,5)6/h7-10H,1-6H3
    • InChI Key: UONJIDASBODQID-UHFFFAOYSA-N
    • SMILES: O=C1C(=CC(C=C1C(C)(C)C)=O)C1=CC(C=C(C1=O)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 326.15186
  • Monoisotopic Mass: 326.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 717
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • PSA: 68.28
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